Cas no 1361532-05-9 (2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine)
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine
-
- Inchi: 1S/C11H4Cl3F2N/c12-6-1-2-7(13)10(14)9(6)5-3-8(15)11(16)17-4-5/h1-4H
- InChI Key: QBVWIRRHRILJCX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=NC(=C(C=1)F)F)Cl)Cl
Computed Properties
- Exact Mass: 292.937739 g/mol
- Monoisotopic Mass: 292.937739 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 294.5
- XLogP3: 4.9
- Topological Polar Surface Area: 12.9
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031518-250mg |
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine |
1361532-05-9 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A013031518-500mg |
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine |
1361532-05-9 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Alichem | A013031518-1g |
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine |
1361532-05-9 | 97% | 1g |
1,445.30 USD | 2021-06-22 |
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine
Introduction to 2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361532-05-9)
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361532-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple halogen atoms—specifically fluorine and chlorine—imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel bioactive agents.
The structural motif of 2,3-difluoro-5-(2,3,6-trichlorophenyl)pyridine combines the electron-withdrawing effects of fluorine atoms with the strong electron-withdrawing and lipophilic characteristics of chlorine substituents. This combination enhances the compound's ability to interact with biological targets such as enzymes and receptors, thereby influencing its pharmacokinetic and pharmacodynamic properties. The compound's design reflects a deliberate strategy to optimize binding affinity and metabolic stability, which are critical factors in drug development.
In recent years, halogenated pyridines have emerged as a privileged class of molecules in medicinal chemistry due to their versatility in modulating biological activity. Studies have demonstrated that the introduction of halogen atoms can significantly alter the reactivity, solubility, and bioavailability of drug candidates. For instance, fluorine substitution can enhance metabolic stability by resisting oxidative degradation, while chlorine atoms can improve binding interactions through hydrophobic and electrostatic effects.
2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine has been explored in several research avenues within pharmaceutical biotechnology. One notable area is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently targeted in oncology and inflammatory disease therapies. The unique electronic distribution conferred by the halogen atoms may facilitate optimal binding to the ATP-binding pockets of kinase domains, leading to potent inhibition.
Moreover, this compound has shown promise in preclinical studies as a precursor for developing antiviral agents. The structural framework of 2,3-difluoro-5-(2,3,6-trichlorophenyl)pyridine can be modified to incorporate additional pharmacophores that target viral proteases or polymerases. Preliminary computational modeling suggests that the compound may exhibit favorable interactions with key residues in viral enzymes, potentially leading to the discovery of novel antiviral drugs.
The synthesis of 2,3-difluoro-5-(2,3,6-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include halogenation reactions at specific positions on the pyridine ring and subsequent functional group transformations. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine and chlorine substituents efficiently.
The chemical stability of 1361532-05-9 is another critical consideration in its application as a pharmaceutical intermediate. The presence of multiple halogen atoms makes the compound susceptible to nucleophilic substitution under certain conditions. However, protective group strategies can be employed during synthesis to maintain structural integrity until final functionalization is achieved. Additionally, storage conditions must be carefully controlled to prevent degradation due to moisture or light exposure.
From an industrial perspective, scaling up the production of 1361532-05-9 presents challenges related to cost-effective synthesis and purification. Process optimization efforts focus on minimizing waste generation while maintaining high chemical purity standards required for pharmaceutical applications. Green chemistry principles are increasingly being integrated into synthetic routes to enhance sustainability.
The pharmacological profile of 2,3-difluoro-5-(2,3,6-trichlorophenyl)pyridine continues to be investigated through both experimental and computational approaches. High-throughput screening (HTS) campaigns have been conducted to identify derivatives with enhanced biological activity against various disease targets. Additionally, quantum mechanical calculations have been used to model electronic structure-property relationships (ESPR), providing insights into how structural modifications influence drug-like characteristics.
In conclusion,1361532-05-9 represents a structurally intriguing molecule with significant potential in pharmaceutical research and development. Its unique combination of fluorine and chlorine substituents offers opportunities for designing next-generation therapeutic agents targeting diverse diseases. As research progresses,this compound will likely continue to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.
1361532-05-9 (2,3-Difluoro-5-(2,3,6-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)